Cas no 77633-40-0 (1-[(Chloromethyl)sulfanyl]prop-1-yne)

1-[(Chloromethyl)sulfanyl]prop-1-yne structure
77633-40-0 structure
Product Name:1-[(Chloromethyl)sulfanyl]prop-1-yne
CAS No:77633-40-0
MF:C4H5ClS
MW:120.600498914719
CID:6465542
PubChem ID:12617312
Update Time:2025-09-25

1-[(Chloromethyl)sulfanyl]prop-1-yne Chemical and Physical Properties

Names and Identifiers

    • EN300-7572313
    • 77633-40-0
    • AKOS006387574
    • 1-[(chloromethyl)sulfanyl]prop-1-yne
    • 1-[(Chloromethyl)sulfanyl]prop-1-yne
    • Inchi: 1S/C4H5ClS/c1-2-3-6-4-5/h4H2,1H3
    • InChI Key: PTDMHPPAQQQTRH-UHFFFAOYSA-N
    • SMILES: ClCSC#CC

Computed Properties

  • Exact Mass: 119.9800490g/mol
  • Monoisotopic Mass: 119.9800490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 76
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.3Ų

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